Cas no 2549002-12-0 (3-(4-fluorophenyl)-2-sulfanylidene-1,2,3,4,5,6,7,8-octahydroquinazolin-4-one)

• Product Name: 3-(4-fluorophenyl)-2-sulfanylidene-1,2,3,4,5,6,7,8-octahydroquinazolin-4-one
• CAS No: 2549002-12-0
• MF: C₁₄H₁₃FN₂OS
• MW: 276.329225301743
• CID: 5312897
• PubChem ID: 167998929
• Update Time: 2025-08-04

3-(4-fluorophenyl)-2-sulfanylidene-1,2,3,4,5,6,7,8-octahydroquinazolin-4-one Chemical and Physical Properties

Names and Identifiers

• 3-(4-fluorophenyl)-2-sulfanylidene-1,2,3,4,5,6,7,8-octahydroquinazolin-4-one
• 2549002-12-0
• 3-(4-Fluorophenyl)-2,3,5,6,7,8-hexahydro-2-thioxo-4(1H)-quinazolinone

• Inchi： 1S/C14H13FN2OS/c15-9-5-7-10(8-6-9)17-13(18)11-3-1-2-4-12(11)16-14(17)19/h5-8H,1-4H2,(H,16,19)
• InChI Key： FSTCDAWOCDGHEH-UHFFFAOYSA-N
• SMILES： N1C2=C(CCCC2)C(=O)N(C2=CC=C(F)C=C2)C1=S

Computed Properties

• Exact Mass: 276.07326238g/mol
• Monoisotopic Mass: 276.07326238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 429
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 64.8Ų

Experimental Properties

• Density: 1.39±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 418.7±47.0 °C(Predicted)
• pka: 10.54±0.20(Predicted)

Additional information on 3-(4-fluorophenyl)-2-sulfanylidene-1,2,3,4,5,6,7,8-octahydroquinazolin-4-one

3-(4-Fluorophenyl)-2-sulfanylidene-1,2,3,4,5,6,7,8-octahydroquinazolin-4-one: A Comprehensive Overview

The compound 3-(4-fluorophenyl)-2-sulfanylidene-1,2,3,4,5,6,7,8-octahydroquinazolin-4-one, with the CAS number 2549002-12-0, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the quinazolinone class of heterocyclic compounds, which are known for their diverse biological activities and potential therapeutic applications. The structure of this molecule is characterized by a quinazolinone core with a fluorophenyl substituent and a sulfanylidene group, making it a unique derivative with promising bioactivity.

Recent studies have highlighted the importance of quinazolinone derivatives in drug discovery. These compounds are often explored for their potential as kinase inhibitors due to their ability to interact with ATP-binding pockets in various protein kinases. The presence of the fluorophenyl group in 3-(4-fluorophenyl)-2-sulfanylidene-1,2,3,4,5,6,7,8-octahydroquinazolin-4-one introduces electronic and steric effects that can enhance binding affinity to target proteins. Additionally, the sulfanylidene group contributes to the molecule's stability and may play a role in modulating its pharmacokinetic properties.

One of the most recent advancements in research involving this compound is its evaluation as a potential anticancer agent. Preclinical studies have demonstrated that 3-(4-fluorophenyl)-2-sulfanylidene-1,2,3,4,5,6,7,8-octahydroquinazolin-4-one exhibits selective cytotoxicity against various cancer cell lines. This activity is attributed to its ability to inhibit key enzymes involved in cell proliferation and survival pathways. Furthermore, the compound has shown minimal toxicity towards normal cells in vitro experiments.

The synthesis of this compound involves a multi-step process that includes cyclization reactions and functional group transformations. Researchers have optimized these steps to achieve high yields and purity levels. The use of microwave-assisted synthesis has been particularly beneficial in streamlining the production process while maintaining the integrity of the molecule's structure.

In terms of pharmacokinetics and bioavailability studies conducted on 3-(4-fluorophenyl)-2-sulfanylidene-1..., it has been found that the compound demonstrates moderate absorption rates when administered orally. Its half-life is within an acceptable range for therapeutic applications; however further optimization may be required to enhance its bioavailability.

The structural uniqueness of this compound also makes it a valuable tool for studying molecular interactions at atomic levels. Advanced computational techniques such as molecular docking and dynamics simulations have been employed to understand how this molecule interacts with its target proteins at atomic resolution.

In conclusion, 3-(4-fluorophenyl)-2-sulfanylidene-1... represents an exciting development in medicinal chemistry offering significant potential across multiple therapeutic areas particularly oncology. As research continues into its mechanisms of action and optimization strategies its role as a lead compound for drug development is expected to grow further solidifying its place within modern pharmacological research.